molecular formula C14H18N4O B7458498 3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide

3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide

Cat. No. B7458498
M. Wt: 258.32 g/mol
InChI Key: AQGDBRMTUNWSLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide, also known as PIMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PIMBA is a small molecule that belongs to the class of benzamides, and it has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide is not fully understood, but it has been shown to interact with various proteins and enzymes, including histone deacetylases, G protein-coupled receptors, and ion channels. This compound has been shown to modulate the activity of these proteins, leading to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-apoptotic effects. This compound has also been shown to regulate the expression of various genes and proteins involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide has several advantages for lab experiments, including its small size, stability, and ability to penetrate cell membranes. However, this compound also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide, including its potential applications in drug development, its mechanism of action, and its interactions with other proteins and enzymes. Further studies are also needed to determine the optimal conditions for the synthesis of this compound and its potential toxicity in vivo. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored to enhance its therapeutic effects.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and explore its potential applications in drug development.

Synthesis Methods

3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide can be synthesized using different methods, including the reaction of 3-aminopropylimidazole with 3-bromopropylbenzamide, which yields this compound as a white solid. Another method involves the reaction of 3-aminopropylimidazole with 3-(chloromethyl)benzamide. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, time, and solvent.

Scientific Research Applications

3-[(3-Imidazol-1-ylpropylamino)methyl]benzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, this compound has been shown to have neuroprotective effects and improve cognitive function. In cardiovascular diseases, this compound has been shown to improve heart function and reduce damage caused by ischemia-reperfusion injury.

properties

IUPAC Name

3-[(3-imidazol-1-ylpropylamino)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4O/c15-14(19)13-4-1-3-12(9-13)10-16-5-2-7-18-8-6-17-11-18/h1,3-4,6,8-9,11,16H,2,5,7,10H2,(H2,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQGDBRMTUNWSLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C(=O)N)CNCCCN2C=CN=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.